Cas no 52341-98-7 (5-BENZYL-2-FURALDEHYDE)

5-BENZYL-2-FURALDEHYDE structure
5-BENZYL-2-FURALDEHYDE structure
Product Name:5-BENZYL-2-FURALDEHYDE
CAS No:52341-98-7
MF:C12H10O2
MW:186.206603527069
CID:936770
PubChem ID:12418537
Update Time:2025-04-19

5-BENZYL-2-FURALDEHYDE Chemical and Physical Properties

Names and Identifiers

    • 5-BENZYL-2-FURALDEHYDE
    • LogP
    • 5-benzyl-furan-2-carbaldehyde
    • 5-benzylfuran-2-carbaldehyde
    • BEMMSXOPWRZIOY-UHFFFAOYSA-N
    • 52341-98-7
    • A1-24604
    • SCHEMBL1244130
    • DTXSID00497370
    • AKOS006230718
    • DB-368259
    • A937648
    • Inchi: 1S/C12H10O2/c13-9-12-7-6-11(14-12)8-10-4-2-1-3-5-10/h1-7,9H,8H2
    • InChI Key: BEMMSXOPWRZIOY-UHFFFAOYSA-N
    • SMILES: O1C(C=O)=CC=C1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 186.0681
  • Monoisotopic Mass: 186.06808
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 2.7
  • Topological Polar Surface Area: 30.2

Experimental Properties

  • Density: 1.14
  • Boiling Point: 317.8°C at 760 mmHg
  • Flash Point: 103.6°C
  • Refractive Index: 1.583
  • PSA: 30.21
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